Cas no 2757901-74-7 (2,2-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid)

• Product Name: 2,2-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid
• CAS No: 2757901-74-7
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 6318649
• PubChem ID: 165753152
• Update Time: 2025-08-03

2,2-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid
• 2757901-74-7
• EN300-37101447
• 2,2-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid

• Inchi： 1S/C10H15NO4/c1-4-5-15-9(14)11-6-7(8(12)13)10(11,2)3/h4,7H,1,5-6H2,2-3H3,(H,12,13)
• InChI Key： RNHMJNHQJIZQGD-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC(C(=O)O)C1(C)C)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2,2-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid

2,2-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic Acid

The compound 2,2-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid (CAS No. 2757901-74-7) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The azetidine ring in this molecule is substituted with a dimethyl group at the 2-position and a carbonyl group attached to a propenyl ether moiety at the 1-position. Additionally, the 3-position of the azetidine ring bears a carboxylic acid group, which contributes to its functional versatility.

Recent studies have highlighted the importance of azetidine derivatives in drug design due to their unique pharmacokinetic properties and potential for bioisosteric replacements in existing therapeutic agents. The presence of the dimethyl group at the 2-position enhances the molecule's lipophilicity, which is crucial for improving drug absorption and bioavailability. Furthermore, the propenyl ether carbonyl group introduces a degree of flexibility and reactivity, making it an attractive candidate for further functionalization in medicinal chemistry.

The synthesis of 2,2-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the azetidine ring using either cyclization reactions or preformed azetidine intermediates. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure regioselectivity and stereochemical integrity. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective methods for constructing such complex molecules.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs or as a component in macrocyclic structures. The carboxylic acid group at the 3-position can serve as a reactive site for amide bond formation, enabling the construction of larger biomolecules with tailored functionalities. Additionally, the propenyl ether moiety can act as a bioisosteric replacement for other functional groups, offering new avenues for drug design.

Recent research has also explored the use of this compound in materials science, particularly in the development of novel polymers and coatings with enhanced mechanical properties. The combination of lipophilic and hydrophilic groups within its structure makes it an ideal candidate for amphiphilic materials that can self-assemble into nanostructures or form stable emulsions.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. While further research is needed to fully understand its pharmacological profile, these findings underscore its potential as a lead compound in drug discovery efforts targeting inflammatory diseases.

The structural uniqueness of 2,2-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to predict its binding affinity to various protein targets, providing valuable insights into its potential interactions within biological systems.

In conclusion, CAS No. 2757901-74-7, or 2,2-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid, represents a versatile and multifunctional molecule with significant potential across diverse fields such as pharmaceuticals, materials science, and biotechnology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges.